Cas no 98599-84-9 (4'-Demethyl Homoharringtonine)

4'-Demethyl Homoharringtonine is a bioactive alkaloid derived from cephalotaxus species, structurally related to homoharringtonine. It exhibits potent antineoplastic activity, particularly in inhibiting protein synthesis by targeting the ribosomal A-site. This compound is of interest in oncology research due to its potential efficacy against hematologic malignancies and solid tumors, with studies emphasizing its mechanism of action and therapeutic applications.
4'-Demethyl Homoharringtonine structure
4'-Demethyl Homoharringtonine structure
Product Name:4'-Demethyl Homoharringtonine
CAS No:98599-84-9
MF:C28H37NO9
MW:531.594689130783
CID:801961
PubChem ID:26499229
Update Time:2025-06-20

4'-Demethyl Homoharringtonine Chemical and Physical Properties

Names and Identifiers

    • Cephalotaxine,4-hydrogen (2R)-2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate (ester)(9CI)
    • 4´-Demethyl Homoharringtonine
    • 4?-Demethyl Homoharringtonine
    • 4'-DeMethyl HoMoharringtonine
    • 5'-Des-O-methylhomoharringtonine
    • 98599-84-9
    • Homoharringtonine acid
    • (3R)-3,7-Dihydroxy-3-[[(2S,3S,6R)-4-methoxy-16,18-dioxa-10-azoniapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-yl]oxycarbonyl]-7-methyloctanoate
    • O~3~-[(2R)-2-(Carboxymethyl)-2,6-dihydroxy-6-methylheptanoyl]cephalotaxine
    • DTXSID90650139
    • SCHEMBL15827510
    • (3R)-3,7-dihydroxy-3-[[(2S,3S,6R)-4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-yl]oxycarbonyl]-7-methyloctanoic acid
    • LRNKGNYRSLLFRU-KSZYUSJVSA-N
    • 4'-Demethyl Homoharringtonine
    • Inchi: 1S/C28H37NO9/c1-26(2,33)7-4-9-28(34,15-22(30)31)25(32)38-24-21(35-3)14-27-8-5-10-29(27)11-6-17-12-19-20(37-16-36-19)13-18(17)23(24)27/h12-14,23-24,33-34H,4-11,15-16H2,1-3H3,(H,30,31)/t23-,24-,27+,28-/m1/s1
    • InChI Key: LRNKGNYRSLLFRU-KSZYUSJVSA-N
    • SMILES: O(C([C@](CC(=O)O)(CCCC(C)(C)O)O)=O)[C@@H]1C(=C[C@]23CCCN2CCC2C=C4C(=CC=2[C@@H]31)OCO4)OC

Computed Properties

  • Exact Mass: 531.24700
  • Monoisotopic Mass: 531.24683176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 10
  • Complexity: 953
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • PSA: 134.99000
  • LogP: 2.43020

4'-Demethyl Homoharringtonine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D231150-2.5mg
4'-Demethyl Homoharringtonine
98599-84-9
2.5mg
$523.00 2023-05-18
TRC
D231150-10mg
4'-Demethyl Homoharringtonine
98599-84-9
10mg
$1671.00 2023-05-18
TRC
D231150-25mg
4'-Demethyl Homoharringtonine
98599-84-9
25mg
$ 800.00 2023-09-08
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